Cas no 177735-49-8 (Boronic acid, B-(2-formylbenzo[b]thien-3-yl)-)

• Product Name: Boronic acid, B-(2-formylbenzo[b]thien-3-yl)-
• CAS No: 177735-49-8
• MF: C₉H₇BO₃S
• MW: 206.026081323624
• CID: 5074050
• Update Time: 2026-03-01

Boronic acid, B-(2-formylbenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(2-formylbenzo[b]thien-3-yl)-

• Inchi： 1S/C9H7BO3S/c11-5-8-9(10(12)13)6-3-1-2-4-7(6)14-8/h1-5,12-13H
• InChI Key： OFOYQDKBNWEHEE-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(B(O)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 206.021
• Monoisotopic Mass: 206.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes